4-Chloro-3-hydroxypyridine-2-carboxylic acid (CAS 348635-39-2): Structural Dynamics, Synthetic Utility, and Applications in Targeted Therapeutics
4-Chloro-3-hydroxypyridine-2-carboxylic acid (CAS 348635-39-2): Structural Dynamics, Synthetic Utility, and Applications in Targeted Therapeutics
Executive Summary
In the landscape of modern medicinal chemistry, heteroaromatic scaffolds with orthogonal functionalization vectors are critical for efficient structure-activity relationship (SAR) exploration. 4-Chloro-3-hydroxypyridine-2-carboxylic acid (CAS 348635-39-2) represents a highly privileged building block. Featuring a carboxylic acid, a hydroxyl group, and a chlorine atom strategically positioned on a pyridine ring, this compound serves as a cornerstone intermediate. It is particularly valuable in the synthesis of Hypoxia-Inducible Factor (HIF) prolyl hydroxylase (PHD) inhibitors, kinase inhibitors, and bromodomain ligands[1].
This technical whitepaper provides an in-depth analysis of the compound’s physicochemical properties, mechanistic reactivity, and validated experimental protocols for its integration into drug discovery pipelines.
Physicochemical Profiling & Structural Dynamics
The utility of 4-chloro-3-hydroxypyridine-2-carboxylic acid stems from the electronic interplay between its functional groups. The electron-withdrawing nature of the pyridine nitrogen and the C4-chlorine atom significantly lowers the pKa of the C3-hydroxyl group compared to a standard phenol, while simultaneously activating the C4 position for nucleophilic attack[2].
Quantitative Data Summary
| Property | Value | Source |
| Chemical Name | 4-Chloro-3-hydroxypyridine-2-carboxylic acid | PubChem[3] |
| CAS Number | 348635-39-2 | Sigma-Aldrich |
| Molecular Formula | C6H4ClNO3 | ChemicalBook[4] |
| Molecular Weight | 173.55 g/mol | PubChem[3] |
| PubChem CID | 45120088 | PubChem[3] |
| Physical Form | Powder (typically off-white) | Sigma-Aldrich |
| Solubility | Soluble in polar aprotic solvents (DMSO, DMF); pH-dependent aqueous solubility | BenchChem[2] |
Mechanistic Pathways & Synthetic Utility
The core advantage of this scaffold is its orthogonal reactivity . Each functional group can be selectively manipulated without interfering with the others, provided the correct protecting group strategy is employed.
-
C2-Carboxylic Acid : Serves as the primary vector for amidation. In the context of drug design, converting this to an amide is a standard method for improving metabolic stability and cellular permeability.
-
C3-Hydroxyl Group : Acts as a hydrogen-bond donor/acceptor. It can be alkylated to modulate lipophilicity or protected (e.g., as a benzyl ether) during harsh downstream cross-coupling reactions.
-
C4-Chlorine : Highly activated for Nucleophilic Aromatic Substitution (SNAr) and Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[2]. The activation is driven by the electron deficiency of the pyridine ring, making the C-Cl bond highly susceptible to oxidative addition by Pd(0) species.
Caption: Orthogonal functionalization pathways for the 4-chloro-3-hydroxypyridine-2-carboxylic acid scaffold.
Application in Drug Development: HIF Prolyl Hydroxylase Inhibition
A premier application of the 3-hydroxypicolinic acid pharmacophore is the inhibition of HIF Prolyl Hydroxylases (HIF-PHDs)[1]. Under normoxic conditions, HIF-PHDs utilize 2-oxoglutarate (2-OG), oxygen, and an active-site Iron(II) cofactor to hydroxylate HIF-1α, targeting it for proteasomal degradation.
Derivatives synthesized from 4-chloro-3-hydroxypyridine-2-carboxylic acid act as 2-OG competitive mimetics . The C2-carboxylate and C3-hydroxyl groups form a bidentate chelation complex with the active-site Fe(II). Meanwhile, the C4 position (functionalized via cross-coupling) extends into a hydrophobic accessory pocket, dramatically enhancing binding affinity and enzyme selectivity.
Caption: Mechanism of HIF-PHD inhibition via Fe(II) chelation by 3-hydroxypicolinic acid derivatives.
Experimental Methodologies
To ensure trustworthiness and reproducibility, the following protocol details the C4-functionalization of the scaffold. Note: Direct cross-coupling on the unprotected scaffold often leads to catalyst poisoning and poor yields due to the free carboxylic acid and hydroxyl groups chelating the Palladium catalyst. A self-validating protection-coupling-deprotection sequence is required.
Protocol: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C4
Objective: Substitute the C4-chlorine with an aryl group to probe hydrophobic binding pockets.
Step 1: Global Protection (Esterification & Etherification)
-
Causality: Masking the acidic protons prevents unwanted acid-base reactions with the coupling base (e.g., K2CO3) and prevents the formation of inactive Pd-carboxylate complexes.
-
Procedure:
-
Dissolve 4-chloro-3-hydroxypyridine-2-carboxylic acid (1.0 eq) in anhydrous DMF.
-
Add K2CO3 (3.0 eq) and Benzyl Bromide (2.2 eq). Stir at 60°C for 4 hours.
-
In-Process Control (IPC): Monitor via LC-MS. The mass should shift to reflect the addition of two benzyl groups (benzyl ester and benzyl ether).
-
Workup: Quench with water, extract with EtOAc. Wash the organic layer extensively with 5% LiCl (to remove DMF) and brine. Dry over Na2SO4 and concentrate.
-
Step 2: Suzuki-Miyaura Coupling
-
Causality: Pd(0) undergoes oxidative addition into the activated C4-Cl bond. Degassing is critical because molecular oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II), halting the catalytic cycle.
-
Procedure:
-
In a Schlenk flask, combine the protected intermediate (1.0 eq), an Arylboronic acid (1.5 eq), and K2CO3 (2.5 eq) in a 4:1 mixture of 1,4-Dioxane and water.
-
Degassing: Sparge the solution with ultra-pure N2 for 15 minutes.
-
Add Pd(dppf)Cl2 (0.05 eq) under a stream of N2.
-
Heat the reaction mixture to 90°C for 12 hours.
-
IPC: TLC (Hexanes:EtOAc) and LC-MS to confirm the disappearance of the starting material and the emergence of the cross-coupled mass.
-
Workup: Filter the mixture through a pad of Celite to remove precipitated Palladium black. Extract the filtrate with EtOAc, wash with brine, dry, and purify via flash chromatography.
-
Step 3: Global Deprotection
-
Causality: Hydrogenolysis cleanly cleaves both the benzyl ether and benzyl ester simultaneously, revealing the active pharmacophore without requiring harsh acidic or basic conditions that might degrade the newly formed C4-aryl bond.
-
Procedure:
-
Dissolve the coupled product in MeOH.
-
Add 10% Pd/C (0.1 eq by weight).
-
Stir under a Hydrogen atmosphere (1 atm, balloon) at room temperature for 6 hours.
-
Validation: Filter through Celite, concentrate, and verify the final product purity (>95%) via quantitative NMR (qNMR) and High-Resolution Mass Spectrometry (HRMS).
-
References
-
National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 45120088, 4-Chloro-3-hydroxypyridine-2-carboxylic acid". PubChem. Available at:[Link][3]
Sources
- 1. 4-Chloro-3-methoxypyridine-2-carboxylic Acid | RUO [benchchem.com]
- 2. 4-Chloro-3-methoxypyridine-2-carboxylic Acid | RUO [benchchem.com]
- 3. 4-Chloro-3-hydroxypyridine-2-carboxylic acid | C6H4ClNO3 | CID 45120088 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. 2-Pyridinecarboxylic acid, 4-chloro-3-hydroxy- | 348635-39-2 [chemicalbook.com]
